5-amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide dihydrochloride
Description
5-amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide dihydrochloride is a derivative of the 1,2,4-triazole family . Triazoles are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives involves various strategies. One approach uses 3-amino-1,2,4-triazole as an effective mono- or bi-nucleophile in controlled multidirectional reactions that lead to the synthesis of a variety of heterocycles . Another method involves the esterification of 5-amino-1,2,4-triazole-3-carboxylic acid with methanol .Molecular Structure Analysis
The molecular structure of 1,2,4-triazole derivatives is sensitive to substitution . The extensive hydrogen bonding interactions between the cations and anions lead to a complex 3D network, contributing greatly to the high density, insensitivity, and thermal stability of the 5-amino-1H-1,2,4-triazole-3-carbohydrazide salts .Chemical Reactions Analysis
The chemical reactions involving 1,2,4-triazole derivatives are diverse. For instance, 3-amino-1,2,4-triazole can act as an effective mono- or bi-nucleophile in controlled multidirectional reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,4-triazole derivatives are influenced by their molecular structure. For instance, the extensive hydrogen bonding interactions between the cations and anions in 5-amino-1H-1,2,4-triazole-3-carbohydrazide salts contribute to their high density, insensitivity, and thermal stability .Mechanism of Action
Future Directions
The future directions in the research of 1,2,4-triazole derivatives involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates . The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide dihydrochloride involves the reaction of 5-amino-1-methyl-1H-1,2,3-triazole with cyanamide followed by treatment with hydrochloric acid to yield the dihydrochloride salt.", "Starting Materials": [ "5-amino-1-methyl-1H-1,2,3-triazole", "Cyanamide", "Hydrochloric acid" ], "Reaction": [ "5-amino-1-methyl-1H-1,2,3-triazole is reacted with cyanamide in the presence of a suitable solvent and a catalyst to yield 5-amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide.", "The resulting product is then treated with hydrochloric acid to yield the dihydrochloride salt of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboximidamide." ] } | |
CAS RN |
1803580-79-1 |
Molecular Formula |
C4H10Cl2N6 |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
